Cas no 33627-28-0 (Britannin)

Britannin structure
Britannin structure
Product Name:Britannin
CAS No:33627-28-0
MF:C19H26O7
MW:366.40554
CID:309761
PubChem ID:14466541
Update Time:2024-10-29

Britannin Chemical and Physical Properties

Names and Identifiers

    • Azuleno[6,5-b]furan-2(3H)-one,4,7-bis(acetyloxy)decahydro-5-hydroxy-4a,8-dimethyl-3-methylene-,(3aR,4S,4aR,5S,7S,7aS,8R,9aS)-
    • 2α,6α-diacetoxy-4β-hydroxy-11(13)-pseudoguaien-12,8α-olide
    • Azuleno[6,5-b]furan-2(3H)-one,4,7-bis(acetyloxy)decahydro-5-hydroxy-4a,8-dimethyl-3-methylene-...
    • Britannin
    • britanin
    • Britannilactone
    • 6-O-Acetyl-4-O-deacetylinuchinenolide C
    • SCHEMBL16677163
    • HY-N3005
    • CHEMBL1165708
    • 33627-28-0
    • EX-A6710
    • MS-25860
    • CS-0022906
    • [(3aS,5R,5aS,6S,8S,8aS,9S,9aR)-9-acetyloxy-8-hydroxy-5,8a-dimethyl-1-methylidene-2-oxo-4,5,5a,6,7,8,9,9a-octahydro-3aH-azuleno[6,5-b]furan-6-yl] acetate
    • AKOS037514495
    • AC-31292
    • DA-51395
    • (3aR,4S,4aS,5S,7S,7aS,8R,9aS)-4-(acetyloxy)-5-hydroxy-4a,8-dimethyl-3-methylidene-2-oxo-octahydro-3aH-azuleno[6,5-b]furan-7-yl acetate
    • G12656
    • Inchi: InChI=1S/C19H26O7/c1-8-6-12-15(9(2)18(23)26-12)17(25-11(4)21)19(5)14(22)7-13(16(8)19)24-10(3)20/h8,12-17,22H,2,6-7H2,1,3-5H3/t8-,12+,13+,14+,15-,16-,17+,19-/m1/s1
    • InChI Key: JXEGMONJOSAULB-IZZBGLMFSA-N
    • SMILES: O1C(=O)C(=C)[C@@]2([H])[C@H](OC(C)=O)[C@]3(C)[C@@H](O)C[C@H](OC(C)=O)[C@@]3([H])[C@H](C)C[C@]12[H]

Computed Properties

  • Exact Mass: 366.16800
  • Monoisotopic Mass: 366.16785316 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 656
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 8
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 366.4
  • XLogP3: 1.9
  • Topological Polar Surface Area: 99.1Ų

Experimental Properties

  • Color/Form: Powder
  • Density: 1.25±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 189-191 ºC
  • Solubility: Slightly soluble (2.7 g/l) (25 º C),
  • PSA: 99.13000
  • LogP: 1.37450

Britannin Pricemore >>

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